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Compound of Interest

Compound Name: Sorbic acid-13C2

Cat. No.: B15544327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the stability and

recommended storage conditions for Sorbic acid-13C2. The following sections detail the

chemical properties, degradation pathways, and analytical methodologies pertinent to ensuring

the integrity of this isotopically labeled compound in a research and development setting. While

specific long-term stability studies on Sorbic acid-13C2 are not extensively published, the

stability profile is extrapolated from the well-documented behavior of unlabeled sorbic acid, as

the carbon-13 isotopes are not expected to significantly influence its chemical reactivity.

Chemical and Physical Properties
Sorbic acid-13C2 is a stable isotope-labeled version of sorbic acid, a naturally occurring

antimicrobial preservative. The two carbon-13 atoms provide a distinct mass signature, making

it a valuable internal standard for quantitative analyses.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15544327?utm_src=pdf-interest
https://www.benchchem.com/product/b15544327?utm_src=pdf-body
https://www.benchchem.com/product/b15544327?utm_src=pdf-body
https://www.benchchem.com/product/b15544327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name
(2E,4E)-Hexa-2,4-dienoic acid-

1,2-13C2
N/A

Molecular Formula C₄¹³C₂H₈O₂ N/A

Molecular Weight 114.11 g/mol N/A

Appearance
White to off-white crystalline

powder or granules.[1]
[1]

Melting Range 132 - 135 °C [1]

Solubility
Slightly soluble in water.

Soluble in ethanol and ether.
[1]

pKa 4.76 N/A

Stability Profile
The stability of Sorbic acid-13C2 is highly dependent on its physical state and environmental

conditions.

Solid State: In its dry, crystalline form, sorbic acid is stable and can be stored for extended

periods at room temperature without significant degradation.[1] A shelf life of a minimum of 24

months is often cited for the solid material when stored correctly.[1]

Aqueous Solutions: Sorbic acid is less stable in aqueous solutions, where it is susceptible to

oxidative degradation.[1] The rate of this degradation is influenced by several factors:

pH: The degradation rate is faster at lower pH levels.[1]

Temperature: Elevated temperatures accelerate the degradation process.[1]

Light: Exposure to light can promote degradation.[1]

Oxygen: The presence of oxygen is a key factor in the oxidative breakdown of sorbic acid.

Metal Ions: Certain metal ions can catalyze the oxidation of sorbic acid.
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In aqueous solutions, the concentration of sorbic acid can decrease significantly over time. For

instance, in some intermediate moisture meat products, the concentration of sorbate

decreased by 50% over four months when stored at 38°C.[2]

Degradation Pathways
The primary degradation pathway for sorbic acid in aqueous solutions is oxidation. This

process leads to the formation of various degradation products, with acetaldehyde and

malonaldehyde being among the major ones. The degradation can also lead to browning in the

presence of amino acids.
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Figure 1. Simplified degradation pathway of Sorbic acid-13C2 in aqueous solution.

Recommended Storage Conditions
To ensure the long-term stability and integrity of Sorbic acid-13C2, the following storage

conditions are recommended.

Form Recommended Storage Conditions

Solid

Store in a well-closed container in a cool, dry,

and dark place.[3] A recommended temperature

is less than 38°C.[3]

Solutions
Store at -20°C for short-term storage and -80°C

for long-term storage. Protect from light.
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Experimental Protocols
To assess the stability of Sorbic acid-13C2, a stability-indicating analytical method is crucial.

High-Performance Liquid Chromatography (HPLC) is a widely used and robust technique for

this purpose.

Stability-Indicating HPLC Method
This protocol describes a general approach for developing a stability-indicating HPLC method

for Sorbic acid-13C2. Method optimization and validation are essential for specific

applications.

Objective: To develop and validate an HPLC method capable of separating and quantifying

Sorbic acid-13C2 from its potential degradation products.

Materials and Reagents:

Sorbic acid-13C2 reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Phosphoric acid or other suitable acid for pH adjustment

Buffer salts (e.g., potassium phosphate)

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

Chromatographic Conditions (Example):

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 25 mM potassium

phosphate, pH adjusted to 3.0 with phosphoric acid) and an organic solvent (e.g., acetonitrile
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or methanol).

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Procedure:

Standard Solution Preparation: Prepare a stock solution of Sorbic acid-13C2 in a suitable

solvent (e.g., methanol) and dilute to a known concentration with the mobile phase.

Sample Preparation: For stability samples, dilute an aliquot to a suitable concentration with

the mobile phase.

Forced Degradation Study: To demonstrate the stability-indicating nature of the method,

subject Sorbic acid-13C2 solutions to forced degradation under various stress conditions:

Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours

Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

Thermal Degradation: Heat solid Sorbic acid-13C2 at 105°C for 24 hours.

Photolytic Degradation: Expose a solution to UV light (254 nm) for 24 hours.

Analysis: Inject the standard, undegraded sample, and degraded samples into the HPLC

system.

Evaluation: The method is considered stability-indicating if the degradation products are well-

resolved from the parent Sorbic acid-13C2 peak. Peak purity analysis of the Sorbic acid-
13C2 peak in the chromatograms of stressed samples should be performed to confirm that it

is free from co-eluting impurities.
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Figure 2. Experimental workflow for a forced degradation study of Sorbic acid-13C2.

GC-MS for Degradation Product Identification
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the

identification of volatile degradation products of sorbic acid.

Objective: To identify the volatile compounds formed during the degradation of Sorbic acid-
13C2.

Sample Preparation:

For aqueous samples, headspace solid-phase microextraction (SPME) can be used to

extract volatile and semi-volatile compounds.

Alternatively, a liquid-liquid extraction with a suitable organic solvent can be performed.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)
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A suitable capillary column (e.g., a polar wax-type column)

GC-MS Conditions (Example):

Injector Temperature: 250°C

Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp to 240°C at

10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Ion Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Scan Range: m/z 35-350

Procedure:

Extract the volatile components from the degraded Sorbic acid-13C2 sample.

Inject the extract into the GC-MS system.

Identify the separated components by comparing their mass spectra with a reference library

(e.g., NIST).

Signaling Pathways
Currently, there is no established direct role of sorbic acid in specific signaling pathways in the

context of its stability and degradation. Its primary biological relevance is as an antimicrobial

agent.

Conclusion
Sorbic acid-13C2 is a stable compound in its solid form when stored under appropriate

conditions. In solution, it is prone to oxidative degradation, which is influenced by factors such

as pH, temperature, light, and the presence of oxygen. For quantitative applications, it is

imperative to store stock solutions at low temperatures and protected from light. The use of a
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validated stability-indicating HPLC method is essential for monitoring the integrity of Sorbic
acid-13C2 in solutions over time. This guide provides a framework for researchers and drug

development professionals to ensure the proper handling, storage, and stability assessment of

this important isotopically labeled standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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